Cas no 1269292-37-6 (2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyrimidine)

• Product Name: 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyrimidine
• CAS No: 1269292-37-6
• MF: C₁₄H₁₂N₄
• MW: 236.27188205719
• CID: 1089334
• PubChem ID: 56956124
• Update Time: 2025-11-06

2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyrimidine
• 2-[2-(4-methylphenyl)pyrazol-3-yl]pyrimidine
• 1269292-37-6
• DTXSID80719047
• AKOS022172677
• A12236
• 2-(1-p-tolyl-1H-pyrazol-5-yl)pyrimidine
• 2-[1-(4-Methylphenyl)-1H-pyrazol-5-yl]pyrimidine

• Inchi： 1S/C14H12N4/c1-11-3-5-12(6-4-11)18-13(7-10-17-18)14-15-8-2-9-16-14/h2-10H,1H3
• InChI Key： ZRJFPIVGFBQQTL-UHFFFAOYSA-N
• SMILES： N1(C(C2N=CC=CN=2)=CC=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 236.106196400g/mol
• Monoisotopic Mass: 236.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.6Ų

Additional information on 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyrimidine

Comprehensive Overview of 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyrimidine (CAS No. 1269292-37-6)

2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyrimidine (CAS No. 1269292-37-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a pyrazole-pyrimidine hybrid, combines the pyrazole and pyrimidine moieties, which are known for their biological activity. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

The CAS No. 1269292-37-6 is a critical identifier for this compound, ensuring accurate referencing in scientific literature and regulatory documents. The p-Tolyl group attached to the pyrazole ring enhances the compound's lipophilicity, which can improve membrane permeability—a key factor in drug design. Recent studies have explored its role in modulating enzyme activity, making it a promising candidate for targeted therapies. This aligns with the growing trend in precision medicine, where small-molecule inhibitors are increasingly sought after.

In the context of agrochemical innovation, 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyrimidine has shown potential as a scaffold for designing novel pesticides. Its ability to interfere with metabolic pathways in pests while maintaining low toxicity to non-target organisms makes it an attractive option for sustainable agriculture. This is particularly relevant as the industry shifts toward eco-friendly solutions to address global food security challenges.

The synthesis of CAS No. 1269292-37-6 typically involves multi-step organic reactions, including cyclization and cross-coupling techniques. Advanced methods like microwave-assisted synthesis have been employed to improve yield and reduce reaction times, reflecting the broader adoption of green chemistry principles. Researchers are also investigating its crystallographic properties to better understand its interactions at the molecular level.

From a commercial perspective, the demand for pyrimidine derivatives like 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyrimidine is rising due to their versatility in material science applications. For instance, they are being explored as organic semiconductors in next-generation electronic devices. This intersection of chemistry and technology highlights the compound's potential beyond traditional pharmaceutical uses.

In summary, 2-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyrimidine (CAS No. 1269292-37-6) represents a multifaceted compound with applications spanning drug development, agrochemicals, and advanced materials. Its structural features and functional adaptability position it as a valuable entity in both academic and industrial research. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation in heterocyclic chemistry.